molecular formula C9H9N3O B8540312 5-Amino-6-methylquinazoline-4-one

5-Amino-6-methylquinazoline-4-one

Cat. No.: B8540312
M. Wt: 175.19 g/mol
InChI Key: IKFQIMCGUPGZGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-6-methylquinazoline-4-one is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9N3O

Molecular Weight

175.19 g/mol

IUPAC Name

5-amino-6-methyl-3H-quinazolin-4-one

InChI

InChI=1S/C9H9N3O/c1-5-2-3-6-7(8(5)10)9(13)12-4-11-6/h2-4H,10H2,1H3,(H,11,12,13)

InChI Key

IKFQIMCGUPGZGW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=C(C=C1)N=CNC2=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

An aqueous hydrazine solution (83%, 10 ml) in ethanol (10 ml) was added carefully at 28° under a nitrogen atmosphere to a mixture of 6-methyl-5-nitroquinazoline-4-one (formula 16, prepared according to Example VI) (10.0 g, 490 m-mol) and palladium-one-charcoal (10%, 1.0 g) in ethanol (150 ml). The mixture was refluxed for 1 hour. Cooling of the mixture to room temperature yielded crystals which were dissolved in dimethyl formamide (150 ml) and separated from the catalyst by filtration. The filtrate was evaporated and the residue recrystallized from ethanol. This yielded 7.0 g (82%) of the formula 17 target compound in the form of light yellow crystals, m.p. 260°-261° (decomp.); ir (KBr): 3480, 3315 cm-1 (NH2); pmr (DMSO-d6): δ 2.13 (s, 3 CH3), 6.70 (d, 1, J=8.5 Hz, H7), 6.95 (m, 2, D2O-exchangeable NH2), 7.36 (d, 1, J=8.5 Hz, H8), 7.88 (s, 1, H2), 11.67 (m, 1, D2O-exchangeable NH); ms (70 eV): m/e 175 (100%, M+).
Quantity
10 mL
Type
reactant
Reaction Step One
Name
6-methyl-5-nitroquinazoline-4-one
Quantity
10 g
Type
reactant
Reaction Step One
Name
formula 16
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
palladium-one-charcoal
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step Two

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